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Compound Name: Vegfr-2-IN-60

Cat. No.: B15583047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vegfr-2-IN-60 is a potent and selective inhibitor of Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2), a key mediator of angiogenesis. With a reported IC50 of 1.07 nM for

VEGFR-2, this small molecule presents a valuable tool for in vitro studies of angiogenesis,

cancer biology, and drug development. These application notes provide detailed protocols for

the use of Vegfr-2-IN-60 in cell culture, including cytotoxicity assessment and analysis of

downstream signaling pathways.

Mechanism of Action
Vegfr-2-IN-60 is a benzofuran-chalcone derivative that acts as a VEGFR-2 inhibitor.[1]

Vascular Endothelial Growth Factor (VEGF) binding to VEGFR-2 on the surface of endothelial

cells triggers receptor dimerization and autophosphorylation of specific tyrosine residues in its

intracellular domain. This phosphorylation initiates a cascade of downstream signaling

pathways, including the PLCγ-PKC-Raf-MEK-ERK (MAPK) pathway, crucial for endothelial cell

proliferation, and the PI3K/Akt pathway, which is a key regulator of endothelial cell survival. By
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inhibiting the kinase activity of VEGFR-2, Vegfr-2-IN-60 blocks these downstream signaling

events, thereby inhibiting angiogenesis and tumor cell proliferation.

Physicochemical Properties and Solubility
Property Value

Molecular Formula C₂₉H₂₁N₃O₅

Molecular Weight 491.49 g/mol

Appearance Solid

Solubility

DMSO Soluble

Water Insoluble

Ethanol Insoluble

Note: It is recommended to prepare a concentrated stock solution in DMSO (e.g., 10 mM) and

then dilute it with cell culture medium to the desired final concentration. Ensure the final DMSO

concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Quantitative Data Summary
Vegfr-2-IN-60 has demonstrated cytotoxic activity against various cancer cell lines. While the

specific IC50 values from the primary publication are not publicly available in the immediate

search results, the compound has been reported to be active against the following cell lines:

Cell Line Cancer Type Reported Activity

HCC1806
Breast Squamous Cell

Carcinoma
Cytotoxic

HeLa Cervical Cancer Cytotoxic

A549 Lung Carcinoma Cytotoxic
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Researchers should perform their own dose-response experiments to determine the precise

IC50 values for their specific cell lines and experimental conditions.

Experimental Protocols
Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)
This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay to determine the cytotoxic effects of Vegfr-2-IN-60 on cancer cell lines.

Materials:

Vegfr-2-IN-60

Target cancer cell lines (e.g., HCC1806, HeLa, A549)

Complete cell culture medium

Fetal Bovine Serum (FBS)

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

DMSO

Microplate reader

Procedure:

Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell

attachment.
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Compound Treatment:

Prepare a series of dilutions of Vegfr-2-IN-60 in complete culture medium from a

concentrated DMSO stock. It is recommended to perform a 2-fold or 3-fold serial dilution

to cover a broad concentration range (e.g., 1 nM to 10 µM).

Include a vehicle control (medium with the same concentration of DMSO as the highest

drug concentration) and a no-treatment control.

Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions

or control medium.

Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

MTT Assay:

After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

Carefully remove the medium containing MTT.

Add 150 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Data Acquisition and Analysis:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the percentage of cell viability against the logarithm of the drug concentration and

determine the IC50 value using a suitable software (e.g., GraphPad Prism).
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Protocol 2: Western Blot Analysis of VEGFR-2 Pathway
Inhibition
This protocol describes how to assess the inhibitory effect of Vegfr-2-IN-60 on the

phosphorylation of VEGFR-2 and downstream signaling proteins like Akt and ERK. Human

Umbilical Vein Endothelial Cells (HUVECs) are a commonly used cell line for this purpose.

Materials:

Vegfr-2-IN-60

HUVECs or other suitable endothelial cell line

Endothelial Growth Medium (EGM-2)

Basal medium (e.g., EBM-2) with low serum (0.5-1% FBS)

Recombinant human VEGF-A

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Primary antibodies: anti-phospho-VEGFR-2 (Tyr1175), anti-total-VEGFR-2, anti-phospho-Akt

(Ser473), anti-total-Akt, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, and a

loading control (e.g., anti-GAPDH or anti-β-actin).

HRP-conjugated secondary antibodies

Chemiluminescence substrate

Western blotting equipment

Procedure:

Cell Culture and Serum Starvation:

Culture HUVECs in EGM-2 medium.
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When cells reach 80-90% confluency, replace the growth medium with basal medium

containing low serum (0.5-1% FBS) and incubate for 4-6 hours to reduce basal receptor

phosphorylation.

Inhibitor Treatment and VEGF Stimulation:

Pre-treat the serum-starved cells with various concentrations of Vegfr-2-IN-60 (e.g., 10

nM, 100 nM, 1 µM) or vehicle control (DMSO) for 1-2 hours.

Stimulate the cells with recombinant human VEGF-A (e.g., 50 ng/mL) for 10-15 minutes.

Cell Lysis and Protein Quantification:

Immediately after stimulation, wash the cells with ice-cold PBS.

Lyse the cells with lysis buffer containing protease and phosphatase inhibitors.

Scrape the cells and collect the lysate.

Determine the protein concentration of each lysate using a BCA or Bradford assay.

Western Blotting:

Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF or

nitrocellulose membrane.

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate the membrane with the primary antibody of interest overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Detect the protein bands using a chemiluminescence substrate and an imaging system.
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To ensure equal loading, the membrane can be stripped and re-probed for total protein or

a loading control.

Data Analysis:

Quantify the band intensities using densitometry software (e.g., ImageJ).

Normalize the phosphorylated protein levels to the total protein levels for each respective

protein.

Visualizations
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Caption: VEGFR-2 signaling pathway and the point of inhibition by Vegfr-2-IN-60.
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Caption: Experimental workflow for using Vegfr-2-IN-60 in cell culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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